Cas no 61986-17-2 (Pyrido[3,2-e]-1,2,4-triazine, 3-(1H-pyrrol-2-yl)-)

Pyrido[3,2-e]-1,2,4-triazine, 3-(1H-pyrrol-2-yl)- structure
61986-17-2 structure
Product Name:Pyrido[3,2-e]-1,2,4-triazine, 3-(1H-pyrrol-2-yl)-
CAS No:61986-17-2
MF:C10H7N5
MW:197.196080446243
CID:461453
PubChem ID:12344212
Update Time:2025-04-19

Pyrido[3,2-e]-1,2,4-triazine, 3-(1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,2-e]-1,2,4-triazine, 3-(1H-pyrrol-2-yl)-
    • 3-(1H-pyrrol-2-yl)pyrido[3,2-e][1,2,4]triazine
    • DTXSID50492572
    • 61986-17-2
    • Inchi: 1S/C10H7N5/c1-3-7(11-5-1)10-13-8-4-2-6-12-9(8)14-15-10/h1-6,11H
    • InChI Key: QXLVTASZNGJKNU-UHFFFAOYSA-N
    • SMILES: N1C=CC=C1C1N=NC2=C(C=CC=N2)N=1

Computed Properties

  • Exact Mass: 197.07031
  • Monoisotopic Mass: 197.07014524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 67.35
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